Cas no 871921-35-6 ([(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 3-(6-methoxynaphthalen-2-yl)prop-2-enoate)

• Product Name: [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 3-(6-methoxynaphthalen-2-yl)prop-2-enoate
• CAS No: 871921-35-6
• MF: C₂₂H₂₄N₂O₄
• MW: 380.436965942383
• CID: 6496933
• PubChem ID: 16259442
• Update Time: 2025-10-28

[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 3-(6-methoxynaphthalen-2-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• [(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl 3-(6-methoxynaphthalen-2-yl)prop-2-enoate
• EN300-26684774
• [2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl] (E)-3-(6-methoxynaphthalen-2-yl)prop-2-enoate
• AKOS001144831
• Z92699055
• 871921-35-6
• [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 3-(6-methoxynaphthalen-2-yl)prop-2-enoate

• Inchi： 1S/C22H24N2O4/c1-15(2)22(3,14-23)24-20(25)13-28-21(26)10-6-16-5-7-18-12-19(27-4)9-8-17(18)11-16/h5-12,15H,13H2,1-4H3,(H,24,25)/b10-6+
• InChI Key： YDJLQQUVVLQFPJ-UXBLZVDNSA-N
• SMILES： O(C(/C=C/C1C=CC2C=C(C=CC=2C=1)OC)=O)CC(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 380.17360725g/mol
• Monoisotopic Mass: 380.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 88.4Ų

Additional information on [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 3-(6-methoxynaphthalen-2-yl)prop-2-enoate

Professional Introduction to [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 3-(6-methoxynaphthalen-2-yl)prop-2-enoate (CAS No. 871921-35-6)

This compound, identified by the chemical name [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 3-(6-methoxynaphthalen-2-yl)prop-2-enoate and bearing the CAS number 871921-35-6, represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural configuration and functional properties have positioned it as a compound of considerable interest for both academic research and industrial applications.

The molecular framework of this compound features a complex interplay of functional groups, including an amide linkage derived from the carbamoyl moiety and an α,β-unsaturated ester functionality. The presence of a naphthalene ring substituted with a methoxy group further enhances its structural complexity, making it a promising candidate for various biochemical interactions. Such structural attributes have garnered attention from researchers exploring novel synthetic pathways and pharmacological applications.

In recent years, the pharmaceutical industry has witnessed a surge in the development of heterocyclic compounds due to their diverse biological activities. The naphthalene derivative in this compound's structure is particularly noteworthy, as naphthalene-based molecules have been extensively studied for their potential in drug design. Specifically, the methoxy substitution on the naphthalene ring introduces a polar moiety that can modulate solubility and binding affinity, making it an attractive feature for medicinal chemists.

The cyanomethyl group at the terminus of the carbamoyl moiety adds another layer of reactivity to this compound. This group is known to participate in various chemical transformations, including nucleophilic additions and condensation reactions, which are pivotal in organic synthesis. The combination of these reactive sites makes [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 3-(6-methoxynaphthalen-2-yl)prop-2-enoate a versatile intermediate in the synthesis of more complex molecules.

Current research in medicinal chemistry increasingly emphasizes the importance of molecular diversity in drug discovery. The structural complexity of this compound aligns well with this trend, offering a rich scaffold for structural modifications aimed at optimizing pharmacokinetic and pharmacodynamic properties. For instance, modifications to the amide bond or the α,β-unsaturated ester can lead to derivatives with enhanced bioavailability or targeted receptor interactions.

The synthesis of this compound involves multiple steps that showcase advanced organic chemistry techniques. Key steps include the formation of the amide bond through nucleophilic acyl substitution and the introduction of the naphthalene derivative via Friedel-Crafts acylation or similar electrophilic aromatic substitution reactions. These synthetic strategies highlight the compound's potential as a building block for more intricate molecular architectures.

Evidence from recent studies suggests that derivatives of naphthalene-based compounds exhibit promising biological activities across various therapeutic areas. For example, some naphthalene derivatives have shown anti-inflammatory, antimicrobial, and even anticancer properties in preclinical studies. The presence of both polar and non-polar regions in [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 3-(6-methoxynaphthalen-2-yl)prop-2-enoate may contribute to its ability to interact with biological targets in multiple ways, enhancing its therapeutic potential.

The role of computational chemistry in drug design has also been instrumental in evaluating the potential applications of this compound. Molecular modeling techniques can predict how this molecule might bind to biological targets such as enzymes or receptors. These predictions are invaluable for guiding experimental efforts and optimizing lead compounds before they enter clinical trials.

In conclusion, [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 3-(6-methoxynaphthalen-2-yl)prop-2-enoate (CAS No. 871921-35-6) represents a compelling example of how structural complexity can be leveraged to develop novel pharmaceutical agents. Its unique combination of functional groups and its potential for further derivatization make it a valuable asset in both academic research and industrial drug development pipelines.